Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone structure
1202527-94-3 structure
Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
CAS No:1202527-94-3
MF:C10H9BrN2O
MW:253.095261335373
MDL:MFCD28128506
CID:2111381
PubChem ID:67069768
Update Time:2025-04-21

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
    • 1-acetyl-5-bromo-6-methyl-1H-indazole
    • 1202527-94-3
    • GBEZEQFQKBEGOA-UHFFFAOYSA-N
    • SCHEMBL1542059
    • DA-30855
    • MDL: MFCD28128506
    • Inchi: 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
    • InChI Key: GBEZEQFQKBEGOA-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C=NN(C(C)=O)C=2C=C1C

Computed Properties

  • Exact Mass: 251.99000
  • Monoisotopic Mass: 251.98983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.76730

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1133081-5g
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one
1202527-94-3 95%
5g
$3800 2024-07-23
Aaron
AR022ICS-1g
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone
1202527-94-3 95%
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$800.00 2025-02-13
Aaron
AR022ICS-250mg
1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone
1202527-94-3 95%
250mg
$500.00 2025-02-13

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